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Compound of Interest

Compound Name: Catharanthine (Standard)

Cat. No.: B7765764

Proper disposal of Catharanthine, a biologically active indole alkaloid, is crucial for laboratory
safety and environmental protection. As a physiologically potent substance, it must be handled
with the care required for hazardous materials and disposed of in accordance with all prevailing
country, federal, state, and local regulations[1][2]. Under no circumstances should
Catharanthine waste be disposed of down the drain or in regular trash[3].

The primary disposal method involves treating Catharanthine as hazardous chemical waste,
which must be collected by a licensed, professional waste disposal company[4][5].
Researchers and laboratory personnel must adhere to strict protocols for waste segregation,
containment, labeling, and storage prior to collection by their institution's Environmental Health
and Safety (EHS) department.

Hazard and Safety Information

Catharanthine is classified as hazardous. It is harmful if swallowed and can cause skin, eye,
and respiratory irritation[1][2]. Adherence to safety protocols, including the use of appropriate
Personal Protective Equipment (PPE), is mandatory during handling and disposal.

Table 1: GHS Hazard Classifications for Catharanthine
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Hazard . -
. GHS Code Description Citations

Classification
Acute Toxicity, Oral Harmful if

H302 [1][6]
(Category 4) swallowed.
Acute Toxicity, Oral ]

H300 Fatal if swallowed. [2]
(Category 2)
Skin
Corrosion/Irritation H315 Causes skin irritation. [1112]
(Category 2)
Serious Eye )

o Causes serious eye
Damage/Irritation H319 o [1112]
irritation.

(Category 2A)

| Specific Target Organ Toxicity, Single Exposure (Category 3) | H335 | May cause respiratory
irritation. [[1][2] |

Personal Protective Equipment (PPE)

When handling Catharanthine for disposal, the following PPE should be worn to minimize
exposure:

o Eye/Face Protection: Use safety glasses or goggles tested and approved under government
standards such as NIOSH (US) or EN 166 (EU)[4][5].

e Hand Protection: Handle with chemically resistant gloves. Gloves must be inspected before
use and disposed of after use in accordance with good laboratory practices[2][4][5].

e Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact[1].

Disposal Protocol for Catharanthine Waste

This protocol outlines the step-by-step procedure for the safe collection and disposal of
Catharanthine waste in a laboratory setting.

1. Waste Segregation:
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Collect waste containing Catharanthine (e.g., unused product, contaminated labware, spill
cleanup materials) separately from all other chemical waste streams[3].

Do not mix Catharanthine waste with incompatible materials such as strong acids, alkalis, or
strong oxidizing agents[1][3].

. Container Selection and Preparation:

Select a chemically resistant waste container, such as high-density polyethylene (HDPE) or
glass, that is compatible with Catharanthine and any solvents used|3].
Ensure the container is in good condition, with a secure, leak-proof lid.

. Waste Collection:

Carefully transfer the Catharanthine waste into the designated container, minimizing the
creation of dust or aerosols[5].

For containers that held highly toxic chemicals, the first three rinses of the empty container
must be collected and disposed of as hazardous waste[7].

. Labeling:

Immediately label the waste container with the words "Hazardous Waste"[3].

The label must include:

Chemical Name: "Catharanthine" and its CAS Number (e.g., 2468-21-5 for the base)[3][6][8].
Concentration: The approximate concentration of Catharanthine in the waste|[3].

Hazard Warnings: "Toxic" and "Caution: Biologically Active Compound"[3].

. On-site Storage:

Keep the waste container tightly closed except when adding waste[1][2].

Store the container in a designated and well-ventilated Satellite Accumulation Area (SAA)
within the laboratory[3].

Place the primary waste container inside a larger, secondary containment bin to prevent
spills[3].

. Final Disposal:

Once the waste container is full or reaches the institutional time limit for accumulation,
contact your facility's Environmental Health and Safety (EHS) department[3].
Arrange for pickup and final disposal by a licensed professional waste disposal service[4][5].
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Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Catharanthine
waste.
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Step 1: Segregate Waste
(Collect Catharanthine waste separately)

Step 2: Use Designated Container
(Chemically resistant, leak-proof)

Step 3: Label Container
('Hazardous Waste', Chemical Name, CAS#, Hazards)

Step 4: Store Safely in SAA
(Closed container, in secondary containment)

Step 5: Contact EHS for Pickup
(When container is full)

Step 6: Professional Disposal
(Handled by licensed waste company)

@aste Properly DisposD

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Catharanthine hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. file.medchemexpress.com [file.medchemexpress.com]
. sigmaaldrich.com [sigmaaldrich.com]

. benchchem.com [benchchem.com]

. s3.amazonaws.com [s3.amazonaws.com]

. s3.amazonaws.com [s3.amazonaws.com]

. file.medchemexpress.eu [file.medchemexpress.eu]

. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

°
(0] ~ (o)) ()] EEN w N =

. Catharanthine|2468-21-5|MSDS [dcchemicals.com]

¢ To cite this document: BenchChem. [Catharanthine (Standard) proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7765764#catharanthine-standard-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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